Cas no 474888-56-7 (3-[(4-Bromophenyl)methyl]-3-methyloxetane)

3-[(4-Bromophenyl)methyl]-3-methyloxetane structure
474888-56-7 structure
Product Name:3-[(4-Bromophenyl)methyl]-3-methyloxetane
CAS No:474888-56-7
MF:C11H13BrO
MW:241.124322652817
CID:2828492
PubChem ID:71362924
Update Time:2025-04-21

3-[(4-Bromophenyl)methyl]-3-methyloxetane Chemical and Physical Properties

Names and Identifiers

    • 474888-56-7
    • 3-[(4-Bromophenyl)methyl]-3-methyloxetane
    • DTXSID90786523
    • Inchi: 1S/C11H13BrO/c1-11(7-13-8-11)6-9-2-4-10(12)5-3-9/h2-5H,6-8H2,1H3
    • InChI Key: PDEVYBNWXCXYSQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CC1(C)COC1

Computed Properties

  • Exact Mass: 240.01498Da
  • Monoisotopic Mass: 240.01498Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 9.2Ų
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